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Compound of Interest

1-(trans-4-Butylcyclohexyl)-4-
Compound Name:
iodobenzene

Cat. No.: B568350

This technical guide provides comprehensive information on 1-(trans-4-butylcyclohexyl)-4-
iodobenzene, including its chemical identity, physical properties, and crucial safety data. It is
intended for researchers, scientists, and professionals in drug development and materials
science who may be working with this compound.

Chemical and Physical Properties

1-(trans-4-Butylcyclohexyl)-4-iodobenzene is an organic compound that features a
butylcyclohexyl group attached to an iodinated benzene ring. Its chemical structure makes it a
valuable intermediate in organic synthesis, particularly in cross-coupling reactions for the
development of liquid crystals and pharmaceutical compounds.
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Property Value Source
CAS Number 114834-79-6 [1][2]
Molecular Formula CieH2sl [1][2]
Molecular Weight 342.26 g/mol [1]
Appearance Liquid [1]
Purity >99.5% [1]
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Note: While this compound is listed as a liquid, similar structures such as 1-iodo-4-(trans-4-n-
pentylcyclohexyl)benzene and 1-iodo-4-(trans-4-n-propylcyclohexyl)benzene are reported as
white solids, suggesting that the physical state may vary with purity and temperature.[3][4]

Safety Data

A specific Safety Data Sheet (SDS) for 1-(trans-4-butylcyclohexyl)-4-iodobenzene is not
readily available. However, based on the safety profiles of structurally similar compounds, a
summary of potential hazards and precautionary measures has been compiled. It is imperative
to handle this chemical with appropriate caution in a laboratory setting.
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Hazard Category

GHS Classification and Precautionary
Statements

Eye Irritation

H319: Causes serious eye irritation. (Based on
1-tert-butyl-4-iodobenzene and 4-tert-
butylcyclohexanol)[5][6] P264: Wash skin
thoroughly after handling.[5][6][7] P280: Wear
eye protection/face protection.[5][6][7]
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[5][6] P337+P313: If eye

irritation persists: Get medical advice/attention.

Skin Irritation

H315: Causes skin irritation. (Based on 1-iodo-
4-(trans-4-n-pentylcyclohexyl)benzene and 4-
tert-butylcyclohexyl acetate)[3][7] P280: Wear
protective gloves.[7] P302+P352: IF ON SKIN:
Wash with plenty of water.[7] P332+P313: If skin

irritation occurs: Get medical advice/attention.[7]

Respiratory Irritation

H335: May cause respiratory irritation. (Based
on 1-iodo-4-(trans-4-n-
pentylcyclohexyl)benzene)[3] P261: Avoid

breathing dust/fume/gas/mist/vapors/spray.[3]

Acute Toxicity (Oral)

H302: Harmful if swallowed. (Based on 1-iodo-
4-(trans-4-n-pentylcyclohexyl)benzene)[3] P270:
Do not eat, drink or smoke when using this
product. P301+P312: IF SWALLOWED: Call a
POISON CENTER or doctor/physician if you
feel unwell.

Aquatic Hazard

H402: Harmful to aquatic life. (Based on 4-tert-
butylcyclohexanol) P273: Avoid release to the

environment.

The following diagram illustrates a logical workflow for handling 1-(trans-4-butylcyclohexyl)-4-

iodobenzene based on its potential hazards.
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Risk Assessment

Identify Compound:
1-(trans-4-Butylcyclohexyl)-4-iodobenzene

Consult Safety Data
Y

Review Potential Hazards:
- Eye Irritation (H319)
- Skin Irritation (H315)
- Respiratory Irritation (H335)
- Harmful if Swallowed (H302)
- Aquatic Hazard (H402)

Implement Controls

Handlin%VProtocol

Wear Personal Protective Equipment (PPE):
- Safety Goggles (P280)
- Chemical-resistant Gloves (P280)
- Lab Coat

Y

Use in a well-ventilated area
or fume hood (P261)

\ 4

Wash hands thoroughly after handling (P264)

Emergency Procedures

Eye Contact: Skin Contact: Ingestion:
Rinse with water for several minutes (P305+P351+P338) Wash with plenty of water (P302+P352) Call a POISON CENTER (P301+P312)

Seek medical attention if irritation persists
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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